molecular formula C18H19Br2NO B3852825 1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol

1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol

Cat. No. B3852825
M. Wt: 425.2 g/mol
InChI Key: SNHYQAAJLBLMRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperidinols and is commonly referred to as 4'-BBPPI. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising target for drug development.

Mechanism of Action

The mechanism of action of 1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol involves the inhibition of certain enzymes and signaling pathways that are involved in cell growth and survival. This compound has been found to target specific proteins that are overexpressed in cancer cells, leading to their death. In neurodegenerative diseases, 4'-BBPPI has been shown to protect neurons from damage and improve cognitive function.
Biochemical and physiological effects:
1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. In neurodegenerative diseases, this compound has been found to protect neurons from oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol in lab experiments is its high potency and specificity. This compound has been shown to have a strong effect on cancer cells and neurons, making it a promising target for drug development. However, one of the limitations of using this compound is its limited solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol. One area of focus is the development of more efficient synthesis methods to produce larger quantities of the compound. Another area of research is the identification of specific targets and signaling pathways that are affected by this compound. Additionally, there is a need for further studies to investigate the safety and efficacy of 4'-BBPPI in animal models and clinical trials.

Scientific Research Applications

1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol has been extensively studied for its potential therapeutic applications. It has been found to have significant anti-cancer activity, particularly against breast cancer cells. This compound has also shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

IUPAC Name

4-(4-bromophenyl)-1-[(4-bromophenyl)methyl]piperidin-4-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19Br2NO/c19-16-5-1-14(2-6-16)13-21-11-9-18(22,10-12-21)15-3-7-17(20)8-4-15/h1-8,22H,9-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SNHYQAAJLBLMRA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1(C2=CC=C(C=C2)Br)O)CC3=CC=C(C=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19Br2NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

425.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-Bromobenzyl)-4-(4-bromophenyl)-4-piperidinol

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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